Cas no 1005586-22-0 (Methyl 2-(3-Methyl-1H-pyrazol-1-yl)propanoate)

Methyl 2-(3-Methyl-1H-pyrazol-1-yl)propanoate structure
1005586-22-0 structure
Product Name:Methyl 2-(3-Methyl-1H-pyrazol-1-yl)propanoate
CAS No:1005586-22-0
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD04967342
CID:3058289
PubChem ID:17024835
Update Time:2025-04-21

Methyl 2-(3-Methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • STK313249
    • AKOS B016203
    • ART-CHEM-BB B016203
    • methyl 2-(3-methylpyrazol-1-yl)propanoate
    • methyl 2-(3-methyl-1H-pyrazol-1-yl)propanoate
    • 2-(3-methyl-1-pyrazolyl)propanoic acid methyl ester
    • 2-(3-METHYL-PYRAZOL-1-YL)-PROPIONIC ACID METHYL ESTER
    • CS-0215231
    • BBL039271
    • AKOS000305783
    • EN300-229044
    • 1H-pyrazole-1-acetic acid, alpha,3-dimethyl-, methyl ester
    • MFCD04967342
    • LS-10639
    • ALBB-029823
    • methyl2-(3-methyl-1H-pyrazol-1-yl)propanoate
    • FQB58622
    • 1005586-22-0
    • Methyl 2-(3-Methyl-1H-pyrazol-1-yl)propanoate
    • MDL: MFCD04967342
    • Inchi: 1S/C8H12N2O2/c1-6-4-5-10(9-6)7(2)8(11)12-3/h4-5,7H,1-3H3
    • InChI Key: CZCJDGZAGPDEKK-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C)N1C=CC(C)=N1)=O

Computed Properties

  • Exact Mass: 168.089877630Da
  • Monoisotopic Mass: 168.089877630Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 238.6±23.0 °C at 760 mmHg
  • Flash Point: 98.1±22.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 2-(3-Methyl-1H-pyrazol-1-yl)propanoate Security Information

Methyl 2-(3-Methyl-1H-pyrazol-1-yl)propanoate Pricemore >>

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